ethyl 4-(4-fluorophenyl)-2-(2-((4-oxo-3-phenyl-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamido)thiophene-3-carboxylate

• IUPAC Name: ethyl 4-(4-fluorophenyl)-2-[[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C30H24FN3O4S3/c1-2-38-29(37)25-21(17-11-13-18(31)14-12-17)15-39-26(25)32-23(35)16-40-30-33-27-24(20-9-6-10-22(20)41-27)28(36)34(30)19-7-4-3-5-8-19/h3-5,7-8,11-15H,2,6,9-10,16H2,1H3,(H,32,35)
• InChI Key: FNPDNIXONYGISF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)F)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3C6=CC=CC=C6
• Molecular Formula: C30H24FN3O4S3
• Molecular Weight: 605.7 g/mol

Description

Ethyl 4-(4-fluorophenyl)-2-(2-((4-oxo-3-phenyl-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C30H24FN3O4S3 and its molecular weight is 605.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations The synthesis of related compounds often involves complex chemical reactions to introduce various functional groups, enabling the exploration of their biological activities. For example, studies on the synthesis of thieno[2,3-d]pyrimidines and related fused derivatives demonstrate the versatility of these heterocyclic compounds in medicinal chemistry due to their potential biological activities (Ahmed, 2003; Ahmed, 2003). These syntheses often involve multi-step reactions, starting from simple thiophene derivatives and leading to complex thienopyrimidine structures through cyclization, acylation, and other transformations.

Potential Biological Activities The structural motifs present in thienopyrimidines, such as those related to the compound of interest, are known for their potential in drug discovery. Research has been conducted on substituted thienopyrimidines for their antibacterial properties, indicating the utility of these frameworks in developing antimicrobial agents (More et al., 2013). Another study focused on the synthesis of thienopyrimidines and their evaluation as agents with antitumor activity, suggesting their potential in cancer therapy (Hafez & El-Gazzar, 2017).

Antimicrobial and Antitumor Applications The exploration of new chemical entities based on the thienopyrimidine scaffold has led to the discovery of compounds with promising antimicrobial and antitumor activities. This includes the development of derivatives with specific substitutions aimed at enhancing these activities and understanding their mechanism of action (Gad-Elkareem et al., 2011; Gad et al., 2020).